Cas no 2679828-72-7 (rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid)

• Product Name: rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid
• CAS No: 2679828-72-7
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6448881
• PubChem ID: 165917919
• Update Time: 2025-05-20

rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid
• 2679828-72-7
• EN300-28271636

• Inchi： 1S/C8H13NO4/c1-5-3-9(6(2)10)4-7(13-5)8(11)12/h5,7H,3-4H2,1-2H3,(H,11,12)/t5-,7-/m1/s1
• InChI Key： GDHGKDZDTLSKCV-IYSWYEEDSA-N
• SMILES： O1[C@@H](C(=O)O)CN(C(C)=O)C[C@H]1C

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid

Comprehensive Analysis of rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid (CAS No. 2679828-72-7)

The compound rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid (CAS No. 2679828-72-7) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This morpholine derivative is characterized by its chiral centers at the 2R and 6R positions, which play a crucial role in its biological activity and synthetic utility. Researchers are particularly interested in its acetyl and carboxylic acid functional groups, which make it a versatile intermediate in organic synthesis and drug development.

In recent years, the demand for chiral building blocks like rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound's CAS No. 2679828-72-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its structural features align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates.

One of the most common queries related to this compound revolves around its synthetic routes and purification techniques. Given its chiral nature, achieving high enantiomeric purity is critical, and methods such as chiral chromatography or enzymatic resolution are often explored. Additionally, the 4-acetyl moiety in the molecule offers opportunities for further functionalization, making it a valuable scaffold for designing novel bioactive molecules.

The pharmacological potential of rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid is another hot topic. While not yet widely studied in clinical settings, its structural similarity to other morpholine-based drugs suggests possible applications in central nervous system (CNS) disorders or metabolic diseases. Researchers are also investigating its role as a ligand in catalysis, particularly in asymmetric hydrogenation reactions, which are pivotal in producing high-value chiral compounds.

From a regulatory perspective, CAS No. 2679828-72-7 is not classified as a hazardous material, which simplifies its handling and transportation in research settings. However, proper laboratory safety protocols must always be followed when working with any chemical substance. The compound's stability under various conditions (e.g., temperature, pH) is another area of interest, as it impacts storage and formulation strategies.

In the context of intellectual property, several patents and publications mention rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid, highlighting its utility in proprietary synthetic pathways. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the growing demand from pharmaceutical and agrochemical industries.

Looking ahead, the compound's versatility positions it as a key player in the development of next-generation therapeutics and advanced materials. As the scientific community continues to explore its properties, rac-(2R,6R)-4-acetyl-6-methylmorpholine-2-carboxylic acid is poised to remain a focal point in both academic and industrial research.